Cas no 136112-79-3 (Salvianolic acid G)

• Product Name: Salvianolic acid G
• CAS No: 136112-79-3
• MF: C₁₈H₁₂O₇
• MW: 340.283685684204
• CID: 2014673
• Update Time: 2025-06-09

Salvianolic acid G Chemical and Physical Properties

Names and Identifiers

• Salvianolic acid G

• Inchi： 1S/C18H12O7/c19-11-3-2-8-6-9-13-7(5-10(14(9)21)18(23)24)1-4-12(20)17(13)25-16(8)15(11)22/h1-4,6,10,19-20,22H,5H2,(H,23,24)
• InChI Key： AMPDZVASNOBSQZ-UHFFFAOYSA-N
• SMILES： OC(C1C(=O)C2C3C(OC4C(C=2)=CC=C(O)C=4O)=C(O)C=CC=3C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines

Additional information on Salvianolic acid G

Salvianolic Acid G: A Comprehensive Overview

Salvianolic acid G, also known by its CAS number 136112-79-3, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and traditional medicine. This compound belongs to the class of phenolic acids, which are known for their potent antioxidant and anti-inflammatory properties. Salvianolic acid G is primarily found in the roots of the plant *Salvia miltiorrhiza*, commonly referred to as red sage, which has been widely used in traditional Chinese medicine (TCM) for centuries.

The chemical structure of Salvianolic acid G is characterized by a phenylpropanoid backbone, which contributes to its unique biological activities. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involved in oxidative stress and inflammation. These findings have positioned Salvianolic acid G as a promising candidate for the development of novel therapeutic agents targeting chronic diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer.

One of the most compelling aspects of Salvianolic acid G is its ability to scavenge free radicals and reduce oxidative stress. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including diabetes, Alzheimer's disease, and age-related macular degeneration. By neutralizing reactive oxygen species (ROS), Salvianolic acid G helps to protect cellular components from damage, thereby promoting overall cellular health. Recent research has demonstrated that this compound exhibits higher antioxidant activity compared to other phenolic acids found in *Salvia miltiorrhiza*, making it a standout component in the plant.

In addition to its antioxidant properties, Salvianolic acid G has been shown to possess significant anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including arthritis, inflammatory bowel disease (IBD), and cardiovascular conditions. Studies have revealed that Salvianolic acid G inhibits the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, it modulates the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings suggest that Salvianolic acid G could serve as a natural anti-inflammatory agent with potential applications in treating inflammatory disorders.

The pharmacokinetic properties of Salvianolic acid G have also been extensively studied. Research indicates that this compound exhibits good bioavailability when administered orally, which is crucial for its potential use as an oral medication. However, further studies are needed to optimize its delivery and ensure maximum efficacy in vivo. Despite these challenges, the promising preclinical results have encouraged researchers to explore its therapeutic potential in various disease models.

Another area of interest surrounding Salvianolic acid G is its role in neuroprotection. Emerging evidence suggests that this compound can protect neurons from damage caused by oxidative stress and inflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In vitro studies have demonstrated that Salvianolic acid G enhances neuronal survival and promotes synaptic plasticity, which are critical for maintaining cognitive function.

Moreover, Salvianolic acid G has shown promise in modulating metabolic pathways associated with obesity and diabetes. Preclinical studies have indicated that this compound can improve insulin sensitivity and reduce lipid accumulation in adipose tissue. These findings suggest that it may be useful in managing metabolic disorders, particularly those associated with insulin resistance.

In recent years, there has been growing interest in exploring the synergistic effects of Salvianolic acid G with other bioactive compounds found in *Salvia miltiorrhiza*. For instance, combining Salvianolic acid G with other phenolic acids or flavonoids from the same plant has been shown to enhance its bioavailability and therapeutic efficacy. This approach could pave the way for the development of multi-component herbal formulations with improved potency and safety profiles.

Despite the extensive research on Salvianolic acid G, there are still gaps in our understanding of its mechanisms of action at the molecular level. Future studies should focus on identifying specific molecular targets and elucidating the downstream effects of this compound on cellular pathways. Additionally, clinical trials are needed to confirm its safety and efficacy in human subjects before it can be considered for therapeutic use.

In conclusion, Salvianolic acid G (CAS No: 136112-79-3) is a bioactive compound with remarkable antioxidant, anti-inflammatory, and neuroprotective properties. Its potential applications span across various therapeutic areas, including cardiovascular diseases, neurodegenerative disorders, and metabolic syndromes. As research continues to uncover new insights into its mechanisms of action and clinical utility, Salvianolic acid G holds great promise as a natural product with significant health benefits.